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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of moolooite, a rare mineral
composed of hydrated copper(ll) oxalate. It details the mineral's natural formation,
crystallographic structure, chemical and physical properties, and the analytical methodologies
employed for its characterization. The information is intended to serve as a foundational
resource for professionals in mineralogy, geochemistry, and materials science, including those
in drug development exploring metal-organic compounds.

Natural Occurrence and Formation

Moolooite is a secondary mineral, meaning it forms from the alteration of pre-existing minerals.
Its discovery was first reported in 1986 at Mooloo Downs Station in Western Australia.[1][2]
Since then, other occurrences have been noted, including in the Vosges Mountains, France.[1]

[3]

The formation of moolooite is primarily a biomineralization process resulting from the
interaction between a copper source and oxalic acid.[4] The primary pathways involve:
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e Reaction with Guano: At its type locality in Australia, moolooite is believed to have formed
from the chemical reaction between solutions derived from bird guano (a source of oxalate)
and weathering copper sulfide minerals.[3][5][6]

e Lichen Activity: In other environments, certain lichen species growing on copper-bearing
rocks can secrete oxalic acid, which then reacts with copper ions in ground or surface water
to form moolooite.[7][8] This process encrusts the fungal hyphae within the lichen's structure.

[8]

The mineral is typically found as micro-concretionary crusts and powders within the cracks and
solution cavities of quartz outcrops.[3][6] It is often associated with other secondary copper
minerals such as brochantite, antlerite, atacamite, and libethenite, as well as minerals like
gypsum and whewellite.[5][6]
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Fig. 1: Natural formation pathway of moolooite.

Physicochemical and Crystallographic Data

Moolooite's chemical formula is generally given as Cu(C204)-nH20, where 'n' is less than 1.[1]
[2] The degree of hydration can vary, with analyses indicating values such as n=0.44 and n=1.0
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for different natural samples.[6][9] This variability is attributed to the zeolitic character of the

water within the crystal structure.[3][6]

Data Presentation

The quantitative data for moolooite, compiled from various mineralogical studies, are

summarized in the tables below.

Table 1: Chemical Composition of Moolooite

Element Weight % (Ideal) Oxide Weight % (Oxide)
Copper (Cu) 39.57% Cu20 44.56%

Hydrogen (H) 0.63% H20 5.61%

Carbon (C) 14.96% C20s3 44.85%

Oxygen (O) 44.84%

Data sourced from Mineralogy Database.[10] Note: An analysis of a natural sample from
Mooloo Station yielded C 14.10% and H 0.52%.[3][5]

Table 2: Crystallographic Properties of Moolooite

Parameter

Crystal System

Value

Orthorhombic

Reference

[1I051[7]

Space Group

Pnnm

[1]9]

Unit Cell (a) 5.3064(2) A-5.4 A [71[9]
Unit Cell (b) 5.57 A -5.6804(2) A [71[9]
Unit Cell (c) 2.54 A -2.5630(1) A [71[9]

Cell Volume (V)

76.40 A3 - 77.26(1) A3

[719]

Z (formula units/cell)

1

[°]
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Values can vary slightly between natural and synthetic samples.

Table 3: Physical and Optical Properties of Moolooite

Property Description Reference
Turquoise-green, blue to

Color [51[7]
green

Luster Waxy to dull [51[7]

Streak Turquoise-green [7]

Diaphaneity Semitransparent, Translucent [51[7]

Calculated Density

3.43 - 3.46 g/cm3

[5107][10]

Crystal Habit

Micro-concretionary crusts,
lathlike or prismatic crystallites

up to 4 um

[5107]

Optical Class

Biaxial

[5]

| Refractive Indices | a = 1.57, 3 =1.77,y = 1.95 |[3][5] |

Table 4: Infrared Spectroscopy Data for Moolooite
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Diagnostic Absorption Bands (cm~?)

3490

2975

2935

1980

1940

1660

1365

1320

830

510

390

315

Data from Clarke, R.M. and Williams, I.R. (1986).[3][6]

Experimental Protocols and Methodologies

The characterization of moolooite involves a combination of analytical techniques to determine
its structure, composition, and thermal behavior.

Analytical Workflow

A typical experimental workflow for the analysis of a putative moolooite sample is outlined
below. This process ensures a comprehensive characterization, from initial identification to
detailed structural and chemical analysis.
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Fig. 2: General experimental workflow for moolooite characterization.

Synthesis of a Moolooite Analogue

Synthetic copper oxalate serves as a crucial analogue for studying moolooite, especially given
the rarity and impurity of natural samples. A common laboratory-scale synthesis involves
precipitation.[11]

o Protocol: A typical synthesis is achieved by mixing dilute aqueous solutions of a soluble
copper(ll) salt (e.g., copper nitrate or copper sulfate) with a solution of an alkali metal oxalate
(e.g., sodium oxalate) or oxalic acid.[11][12]

o Example: Flaky moolooite particles have been synthesized by mixing dilute solutions of
copper nitrate and sodium oxalate in the presence of citric acid, which acts as a morphology-
directing agent.[12] The solution's pH and stirring rate were identified as critical parameters
influencing the final particle shape.[12]

X-Ray Diffraction (XRD)

XRD is the primary technique for identifying moolooite and determining its crystal structure.
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» Methodology: Synchrotron radiation diffraction has been used for detailed structural analysis.
[9] Data are collected on a powdered sample, and the resulting diffraction pattern is indexed
to determine the unit cell parameters and space group.[9] Due to structural disorder
(stacking faults of Cu-oxalate chains), moolooite diffraction patterns can exhibit diffuse
scattering.[4][13] The structure is refined using programs like DICVOL04 or TREOR 90.[9]

Thermal Analysis

Thermogravimetric analysis (TGA) is used to investigate the thermal stability of moolooite and

quantify its water content.

» Methodology: A small, pure sample is heated at a controlled rate in a furnace under a
specific atmosphere (e.g., air or argon). The mass loss is recorded as a function of

temperature.

o Decomposition Pathway: The thermal decomposition of synthetic moolooite analogues

occurs in two main steps.[4]

o Dehydration: Occurs between 30°C and 245°C, corresponding to the elimination of water

molecules.[4]

o Oxalate Decomposition: Occurs from approximately 280°C to 380°C, where the oxalate
anion (C204)2~ decomposes.[4][12] The final product under an inert atmosphere is pure,

nanosized copper crystals.[12]
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Fig. 3: Thermal decomposition pathway of moolooite.

Infrared (IR) and Raman Spectroscopy

These vibrational spectroscopy techniques are used to confirm the presence of the oxalate

anion and water molecules.

» Methodology: An IR spectrum is obtained from a sample, typically prepared in a KBr pellet.
The absorption bands are compared to reference spectra for copper oxalate.[6] Hot-stage
Raman spectroscopy can also be used to study the thermal decomposition process in situ,
revealing that the mineral decomposes around 250°C.[14] The spectra of moolooite are
characterized by diagnostic bands corresponding to the vibrations of the oxalate group and

O-H stretching from water molecules.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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